1-(Azocan-1-yl)-3-(furan-2-yl)propan-1-one

• IUPAC Name: 1-(azocan-1-yl)-3-(furan-2-yl)propan-1-one
• InChI: InChI=1S/C14H21NO2/c16-14(9-8-13-7-6-12-17-13)15-10-4-2-1-3-5-11-15/h6-7,12H,1-5,8-11H2
• InChI Key: SLNFHROKZXQBOH-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CCC1)C(=O)CCC2=CC=CO2
• Molecular Formula: C14H21NO2
• Molecular Weight: 235.32 g/mol

Description

1-(Azocan-1-yl)-3-(furan-2-yl)propan-1-one, also known as AFPO, is a chemical compound that has gained attention in scientific research due to its unique properties. AFPO is a heterocyclic compound that contains both azocane and furan rings, making it a potential candidate for various applications in the field of chemistry and biology.

Mechanism of Action

The mechanism of action of 1-(Azocan-1-yl)-3-(furan-2-yl)propan-1-one is not fully understood, but it is believed to work by inhibiting certain enzymes and signaling pathways in cells. 1-(Azocan-1-yl)-3-(furan-2-yl)propan-1-one has been shown to inhibit the activity of COX-2, an enzyme involved in inflammation, and to activate the Nrf2 signaling pathway, which plays a role in cellular defense against oxidative stress.
Biochemical and physiological effects:
1-(Azocan-1-yl)-3-(furan-2-yl)propan-1-one has been shown to have various biochemical and physiological effects, depending on the application and concentration used. In medicinal chemistry, 1-(Azocan-1-yl)-3-(furan-2-yl)propan-1-one has been shown to inhibit the growth of cancer cells and to reduce inflammation in animal models. In materials science, 1-(Azocan-1-yl)-3-(furan-2-yl)propan-1-one has been used to synthesize polymers with unique properties, such as high thermal stability and conductivity. In catalysis, 1-(Azocan-1-yl)-3-(furan-2-yl)propan-1-one has been used as a ligand for metal catalysts, showing high activity and selectivity in various reactions.

Advantages and Limitations for Lab Experiments

1-(Azocan-1-yl)-3-(furan-2-yl)propan-1-one has several advantages for lab experiments, including its ease of synthesis, stability, and versatility in various applications. However, there are also some limitations to its use, such as its potential toxicity and limited solubility in certain solvents.

Future Directions

There are several future directions for 1-(Azocan-1-yl)-3-(furan-2-yl)propan-1-one research, including its potential applications in drug development, materials science, and catalysis. In drug development, 1-(Azocan-1-yl)-3-(furan-2-yl)propan-1-one could be further studied for its potential as an anticancer or anti-inflammatory agent. In materials science, 1-(Azocan-1-yl)-3-(furan-2-yl)propan-1-one could be used to synthesize new materials with unique properties, such as biodegradability or self-healing. In catalysis, 1-(Azocan-1-yl)-3-(furan-2-yl)propan-1-one could be used as a ligand for new metal catalysts, potentially leading to more efficient and selective reactions.

Synthesis Methods

1-(Azocan-1-yl)-3-(furan-2-yl)propan-1-one can be synthesized through a two-step process, starting with the reaction of furan-2-carboxylic acid with 1,2-diaminopropane to form the intermediate compound, 1-(furan-2-yl)-2-(propan-2-ylidene)hydrazinecarboxamide. This intermediate is then reacted with sodium nitrite and hydrochloric acid to form the final product, 1-(azocan-1-yl)-3-(furan-2-yl)propan-1-one.

Scientific Research Applications

1-(Azocan-1-yl)-3-(furan-2-yl)propan-1-one has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, 1-(Azocan-1-yl)-3-(furan-2-yl)propan-1-one has been shown to have antitumor and anti-inflammatory properties, making it a potential candidate for drug development. In materials science, 1-(Azocan-1-yl)-3-(furan-2-yl)propan-1-one has been used as a building block for the synthesis of novel polymers and materials. In catalysis, 1-(Azocan-1-yl)-3-(furan-2-yl)propan-1-one has been used as a ligand for metal catalysts, showing promising results in various reactions.